Imidazo[1,2-a]pyrimidine-7-carboxylic acid;hydrochloride

• IUPAC Name: imidazo[1,2-a]pyrimidine-7-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H5N3O2.ClH/c11-6(12)5-1-3-10-4-2-8-7(10)9-5;/h1-4H,(H,11,12);1H
• InChI Key: YDMLLNAWTPGCEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2N=C1C(=O)O.Cl
• Molecular Formula: C7H6ClN3O2
• Molecular Weight: 199.59 g/mol
• CAS No.: 2287298-19-3

Description

Imidazo[1,2-a]pyrimidine-7-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C7H6ClN3O2 and its molecular weight is 199.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Active Derivatives

Imidazo[1,2-a]pyrimidine derivatives have been synthesized through various chemical reactions. For instance, Długosz and Machoń (1986) reported the synthesis of 1‐substituted 7‐methyl‐2,3‐dihydroimidazo[1,2‐c]pyrimidin‐5‐ones, exhibiting CNS activity and anti-inflammatory properties (Długosz & Machoń, 1986). Additionally, Sugimoto and Matsuura (1977) synthesized imidazo[1,2-c][1,2,3]triazolo[4,5-e]pyrimidine derivatives through the reaction of 7-amino[1,2,3] triazolo[4,5-d]pyrimidine with chloroacetaldehyde (Sugimoto & Matsuura, 1977).

Anti-inflammatory and Analgesic Properties

Imidazo[1,2-a]pyrimidine derivatives have been found to possess significant anti-inflammatory and analgesic activities. For example, a study by Abignente et al. (1994) on imidazo[1,2-a]pyrimidine-2-carboxylic esters, acids, and amides revealed their efficacy in reducing inflammation and pain, comparable to indomethacin (Abignente et al., 1994).

Antineoplastic Activity

Certain derivatives of Imidazo[1,2-a]pyrimidine have shown potential antineoplastic activity. Abdel-Hafez's (2007) research on substituted 3,4-dihydro- and 1,2,3,4-tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine derivatives found some compounds displaying significant activity against various cancer cell lines (Abdel-Hafez, 2007).

Antimicrobial Properties

Imidazo[1,2-a]pyrimidine derivatives have also been recognized for their antimicrobial properties. For example, a study by Revanker et al. (1975) reported significant antimicrobial activity of 5-substituted and 5,7-disubstituted imidazo[1,2-a]pyrimidines against a variety of microorganisms (Revanker et al., 1975).

Other Applications

• Liu et al. (2012) described the use of thiamine hydrochloride for the efficient synthesis of benzo[4,5]imidazo[1,2-a]pyrimidine derivatives in an environmentally benign water medium (Liu et al., 2012).
• Li et al. (2003) developed a method for palladium-catalyzed arylation of imidazo[1,2-a]pyrimidine at the 3-position, providing an efficient synthesis route (Li et al., 2003).

Mechanism of Action

While the specific mechanism of action for Imidazo[1,2-a]pyrimidine-7-carboxylic acid hydrochloride is not mentioned in the search results, imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community due to their wide range of applications in medicinal chemistry. They have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. Future research may focus on the development of new synthetic strategies and drug development.